Cas no 88400-08-2 (1-Nonen-3-yn-5-one, 8-hydroxy-1-methoxy-)

1-Nonen-3-yn-5-one, 8-hydroxy-1-methoxy- structure
88400-08-2 structure
Product name:1-Nonen-3-yn-5-one, 8-hydroxy-1-methoxy-
CAS No:88400-08-2
MF:C10H14O3
MW:182.216363430023
CID:634124
PubChem ID:71408502

1-Nonen-3-yn-5-one, 8-hydroxy-1-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1-Nonen-3-yn-5-one, 8-hydroxy-1-methoxy-
    • 8-hydroxy-1-methoxynon-1-en-3-yn-5-one
    • 88400-08-2
    • DTXSID50828312
    • Inchi: InChI=1S/C10H14O3/c1-9(11)6-7-10(12)5-3-4-8-13-2/h4,8-9,11H,6-7H2,1-2H3
    • InChI Key: HPZZLXKRDGOZRL-UHFFFAOYSA-N
    • SMILES: CC(CCC(=O)C#CC=COC)O

Computed Properties

  • Exact Mass: 182.094294304g/mol
  • Monoisotopic Mass: 182.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1
  • Topological Polar Surface Area: 46.5Ų

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